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Compound of Interest

Compound Name: Desogestrel

Cat. No.: B1670305 Get Quote

The safe handling and disposal of desogestrel, a synthetic progestogen, are critical for

ensuring personnel safety and minimizing environmental impact. As an active pharmaceutical

ingredient (API) with potent hormonal activity and ecotoxicity, desogestrel and its formulations

are classified as environmentally hazardous substances.[1][2][3] Adherence to proper disposal

protocols is not only a matter of regulatory compliance but also a core component of

responsible laboratory practice.

Hazard Profile and Safety Precautions
Desogestrel is recognized as a substance that is very toxic to aquatic life with long-lasting

effects.[4] In a laboratory setting, it is crucial to handle desogestrel with appropriate personal

protective equipment (PPE) to prevent exposure.[5] This includes wearing protective gloves, a

lab coat, and eye protection. When working with powdered forms of desogestrel, engineering

controls such as a fume hood should be utilized to prevent the inhalation of dust, which can

also form explosive mixtures with air.

Regulatory Framework
In the United States, the disposal of pharmaceutical waste is governed by several regulatory

bodies, primarily the Environmental Protection Agency (EPA) under the Resource Conservation

and Recovery Act (RCRA) and the Drug Enforcement Administration (DEA) for controlled

substances. Many states have their own, often more stringent, regulations. A key component of

the federal regulations is Subpart P of the RCRA, which provides specific guidelines for the

management of hazardous waste pharmaceuticals by healthcare facilities.
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Quantitative Data: Hazard Classification
The following table summarizes the transportation and hazard information for desogestrel
formulations as found in Safety Data Sheets (SDS).

Parameter Classification Reference

UN Number UN 3077

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. (Desogestrel)

Transport Hazard Class 9

Packing Group III

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects

Step-by-Step Disposal Protocol for Desogestrel
This protocol outlines the essential steps for the safe disposal of desogestrel from a research

or drug development laboratory.

1. Segregation and Collection:

Designate a specific, clearly labeled waste container for desogestrel and desogestrel-
contaminated materials. This container should be leak-proof and sealable.

Do not mix desogestrel waste with non-hazardous laboratory trash.

Contaminated materials include, but are not limited to:

Expired or unused desogestrel API.

Contaminated labware (e.g., vials, pipette tips, weighing boats).

Contaminated PPE (e.g., gloves, disposable lab coats).
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Spill cleanup materials.

2. Waste Characterization:

Based on its classification as an environmentally hazardous substance, desogestrel waste

must be managed as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste characterization and labeling requirements.

3. Packaging and Labeling:

Securely seal the waste container to prevent any leakage or spillage.

Label the container clearly with "Hazardous Waste," the chemical name ("Desogestrel"),
and any other information required by your institution and local regulations.

4. Storage:

Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

This area should be secure, well-ventilated, and away from general laboratory traffic.

5. Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

The recommended disposal method for hazardous pharmaceutical waste is typically high-

temperature incineration at a permitted facility.

Never dispose of desogestrel by flushing it down the drain or placing it in the regular trash.

Improper disposal can lead to the contamination of water systems, posing a significant risk to

aquatic organisms.

6. Spill Management:
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In the event of a spill, immediately alert personnel in the area.

Wearing appropriate PPE, contain the spill.

For powdered desogestrel, carefully sweep or vacuum the material and place it in the

designated hazardous waste container. Avoid creating dust.

Clean the spill area with a suitable decontaminating solution.

All materials used for spill cleanup must be disposed of as hazardous waste.

Logical Workflow for Desogestrel Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of desogestrel in a laboratory setting.
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Caption: Workflow for the compliant disposal of desogestrel waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. organon.com [organon.com]

2. organon.com [organon.com]

3. organon.com [organon.com]

4. organon.com [organon.com]

5. Safe Handling of Hazardous Drugs | Blogs | CDC [blogs.cdc.gov]

To cite this document: BenchChem. [Proper Disposal of Desogestrel: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670305#desogestrel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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